Cas no 877633-96-0 (N-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethyl-N'-2-(2-methoxyphenyl)ethylethanediamide)

• Product Name: N-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethyl-N'-2-(2-methoxyphenyl)ethylethanediamide
• CAS No: 877633-96-0
• MF: C₂₈H₃₄N₄O₅
• MW: 506.593367099762
• CID: 5979809
• PubChem ID: 16809972
• Update Time: 2025-07-01

N-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethyl-N'-2-(2-methoxyphenyl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethyl-N'-2-(2-methoxyphenyl)ethylethanediamide
• Ethanediamide, N1-[2-(2-furanyl)-2-[4-(4-methoxyphenyl)-1-piperazinyl]ethyl]-N2-[2-(2-methoxyphenyl)ethyl]-
• N'-[2-(furan-2-yl)-2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl]-N-[2-(2-methoxyphenyl)ethyl]oxamide
• N1-(2-(furan-2-yl)-2-(4-(4-methoxyphenyl)piperazin-1-yl)ethyl)-N2-(2-methoxyphenethyl)oxalamide
• 877633-96-0
• AKOS024653798
• F2504-0398
• N-[2-(furan-2-yl)-2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl]-N'-[2-(2-methoxyphenyl)ethyl]ethanediamide

• Inchi： 1S/C28H34N4O5/c1-35-23-11-9-22(10-12-23)31-15-17-32(18-16-31)24(26-8-5-19-37-26)20-30-28(34)27(33)29-14-13-21-6-3-4-7-25(21)36-2/h3-12,19,24H,13-18,20H2,1-2H3,(H,29,33)(H,30,34)
• InChI Key： YCIRCAQHWAHWDS-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=CO1)N1CCN(C2=CC=C(OC)C=C2)CC1)(=O)C(NCCC1=CC=CC=C1OC)=O

Computed Properties

• Exact Mass: 506.25292020g/mol
• Monoisotopic Mass: 506.25292020g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 37
• Rotatable Bond Count: 10
• Complexity: 709
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 96.3Ų

Additional information on N-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethyl-N'-2-(2-methoxyphenyl)ethylethanediamide

Professional Introduction to Compound with CAS No. 877633-96-0 and Product Name: N-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethyl-N'-2-(2-methoxyphenyl)ethylethanediamide

The compound identified by the CAS number 877633-96-0 and the product name N-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethyl-N'-2-(2-methoxyphenyl)ethylethanediamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple pharmacophoric moieties, including furan, piperazine, and methoxyphenyl groups, suggests a multifaceted interaction profile that could be exploited for therapeutic purposes.

Recent studies in the realm of N-heterocyclic compounds have highlighted the importance of piperazine derivatives in the development of novel therapeutic agents. Piperazine scaffolds are known for their ability to modulate various biological pathways, making them valuable candidates for drugs targeting neurological disorders, cardiovascular diseases, and infectious diseases. The specific substitution pattern in N-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethyl-N'-2-(2-methoxyphenyl)ethylethanediamide enhances its binding affinity to a range of receptors and enzymes, thereby expanding its therapeutic window.

The incorporation of a furan ring into the molecular structure introduces an additional layer of complexity, which can influence both the solubility and metabolic stability of the compound. Furan derivatives have been extensively studied for their antimicrobial and anti-inflammatory properties. In particular, the furan-2-yl moiety in this compound may contribute to its ability to interact with biological targets in a unique manner, potentially offering advantages over existing treatments.

Moreover, the presence of multiple methoxyphenyl groups underscores the compound's potential as a scaffold for further derivatization. Methoxyphenyl substituents are commonly employed in medicinal chemistry due to their ability to enhance lipophilicity and improve oral bioavailability. The strategic placement of these groups in N-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethyl-N'-2-(2-methoxyphenyl)ethylethanediamide suggests that it may exhibit favorable pharmacokinetic properties, which are crucial for successful drug development.

Current research in drug discovery increasingly emphasizes the importance of structure-based design and computational modeling. The complex architecture of N-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethyl-N'-2-(2-methoxyphenyl)ethylethanediamide makes it an ideal candidate for virtual screening and molecular docking studies. These computational approaches can help elucidate its interactions with biological targets at an atomic level, providing insights that guide further optimization efforts.

One particularly intriguing aspect of this compound is its potential as a dual-action therapeutic agent. The combination of piperazine and furan moieties may enable it to simultaneously modulate multiple pathways relevant to a given disease state. For instance, it could target both central nervous system receptors and peripheral enzymes simultaneously, offering a more comprehensive therapeutic approach compared to single-target drugs.

In recent years, there has been growing interest in developing small molecules that can cross the blood-brain barrier (BBB). The structural features of N-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-yethyl-N'-2-(2-methoxyphenyl)ethylethanediamide, particularly its lipophilicity profile, make it a promising candidate for BBB penetration. This capability is essential for treating neurological disorders such as Alzheimer's disease, Parkinson's disease, and epilepsy, where central nervous system access is critical.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, are employed to construct the complex core structure efficiently. The optimization of these synthetic routes is crucial for large-scale production and subsequent preclinical testing.

Preclinical studies are currently underway to evaluate the safety and efficacy of N-heterocyclic compounds like N-2-(furan--yethyl-N'- derivatives. These studies focus on assessing their pharmacokinetic profiles, toxicity profiles, and potential therapeutic benefits in animal models. Preliminary results suggest that compounds with similar structures exhibit promising activity against various disease targets without significant side effects.

The development pipeline for new therapeutics is highly competitive, necessitating innovative approaches to identify compounds with high efficacy and low toxicity. The unique structural features of N-furan--yethyl-N' derivatives offer several advantages over conventional drugs, including improved target specificity and reduced off-target effects. These attributes make them attractive candidates for further clinical development.

In conclusion,N-furan--yethyl-N' derivatives represent a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Their complex structural framework, multifaceted interaction profile,and favorable pharmacokinetic properties make them promising candidates for drug development. Continued research efforts will further elucidate their therapeutic potential, paving the way for new treatments for a variety of diseases.